Cas no 4602-96-4 ( )

  structure
  structure
Product Name: 
CAS No:4602-96-4
MF:C12H10O3
MW:202.206003665924
CID:930150
PubChem ID:240309
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3a,4,4a,6a,7,7a-hexahydro-4,7-ethenocyclobuta[f][2]benzofuran-1,3-dione
    • AC1L64WW
    • AC1Q6O3J
    • AR-1F1497
    • endo-Tricyclo[4.2.2.02,5]deca-3,9-dien-7,8-dicarbonsaeureanhydrid
    • endo-Tricyclo< 4.2.2.02,5> deca-3,9-dien-7,8-dicarbonsaeureanhydrid
    • NSC196551
    • NSC46422
    • NSC74065
    • NSC-74065
    • NSC-46422
    • Tricyclo(4.2.2.0(2,5))deca-3,9-diene-7,8-dicarboxylic anhydride
    • 4602-96-4
    • 10-OXATETRACYCLO(6.3.0.2,7.0.3,6)TRIDECA-4,12-DIENE-9,11-DIONE
    • 4,4A,7,7a-tetrahydro-4,7-ethenocyclobuta[f]isobenzofuran-1,3(3aH,6aH)-dione
    • NSC-196551
    • AKOS024341090
    • DTXSID60286545
    • SCHEMBL9458294
    • 6295-73-4
    • DGKRLDCSKQHWRK-UHFFFAOYSA-N
    • &nbsp;
    • Inchi: 1S/C12H10O3/c13-11-9-7-3-4-8(6-2-1-5(6)7)10(9)12(14)15-11/h1-10H
    • InChI Key: DGKRLDCSKQHWRK-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C1=O)C1C=CC2C2C=CC21)=O

Computed Properties

  • Exact Mass: 202.062994177g/mol
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4Ų
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